Cas no 3775-08-4 (9,10-Anthracenedione, 1,3-dihydroxy-8-methoxy-6-methyl-)

• Product Name: 9,10-Anthracenedione, 1,3-dihydroxy-8-methoxy-6-methyl-
• CAS No: 3775-08-4
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 1485259
• PubChem ID: 10469084
• Update Time: 2025-04-21

9,10-Anthracenedione, 1,3-dihydroxy-8-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,3-dihydroxy-8-methoxy-6-methyl-
• DTXSID30440475
• CHEMBL453316
• D85146
• O-methylemodin
• 1-O-Methylemodin
• 1,3-dihydroxy-8-methoxy-6-methyl-anthracene-9,10-dione
• SCHEMBL16225819
• HY-N9755
• 6,8-Dihydroxy-1-methoxy-3-methylanthraquinone
• CS-0203763
• 1-METHYL EMODIN
• 3775-08-4
• CHEBI:216784
• 1,3-Dihydroxy-8-methoxy-6-methylanthracene-9,10-dione

• Inchi： 1S/C16H12O5/c1-7-3-9-14(12(4-7)21-2)16(20)13-10(15(9)19)5-8(17)6-11(13)18/h3-6,17-18H,1-2H3
• InChI Key： IKIAXVIGUJMLHC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC2C(C3C=C(C=C(C=3C(C=21)=O)O)O)=O

Computed Properties

• Exact Mass: 284.06846
• Monoisotopic Mass: 284.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones